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Compound of Interest

Compound Name: Gabapentin-d4

Cat. No.: B602477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Gabapentin-d4, a deuterated internal standard essential for the accurate quantification of the
widely used anticonvulsant and analgesic drug, gabapentin. This document is intended for
researchers, scientists, and drug development professionals who require reliable sources of
Gabapentin-d4 for bioanalytical studies, pharmacokinetic research, and other applications
demanding precise measurement of gabapentin concentrations in various biological matrices.

Introduction

Gabapentin-d4 is a stable isotope-labeled analog of gabapentin, where four hydrogen atoms
have been replaced with deuterium. This isotopic substitution results in a molecule with a
higher mass-to-charge ratio (m/z) than the parent compound, while maintaining nearly identical
physicochemical properties. These characteristics make Gabapentin-d4 an ideal internal
standard for mass spectrometry-based bioanalytical methods, such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard
is the gold standard in quantitative bioanalysis as it effectively compensates for variations in
sample preparation, chromatographic retention time, and ionization efficiency, thereby ensuring
the accuracy and precision of the analytical results.

Commercial Availability of Gabapentin-d4
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A variety of chemical suppliers offer Gabapentin-d4 for research purposes. The available
products differ in format (e.g., neat solid, pre-dissolved solution), quantity, and purity. The
following table summarizes the offerings from several prominent commercial suppliers.
Researchers are advised to request a certificate of analysis from the supplier to verify the purity
and isotopic enrichment of the specific lot they intend to purchase.

. Catalog Available ]
Supplier Format . Purity
Number Quantities
TRC-KIT1237- 100 pg/mLin N
LGC Standards 5x1mL Not Specified
5X1ML Methanol
Cayman ]
. 18254 Solid 500 pug, 1 mg >95%[1][2]
Chemical
MedchemExpres ) 1 mg, 5mg, 10
HY-A0057S Solid 99.44%)][3]
s mg
] Accompanied by
Simson Pharma . . . .
o G010012 Solid Inquire for details  Certificate of
Limited )
Analysis[4]
EvitaChem EVT-1479180 Solid Inquire for details  >95% (HPLC)[5]

Experimental Protocol: Quantification of Gabapentin
in Human Plasma using Gabapentin-d4 by LC-
MS/MS

The following protocol is a representative example of a validated bioanalytical method for the
quantification of gabapentin in human plasma using Gabapentin-d4 as an internal standard.
This method is suitable for pharmacokinetic and bioequivalence studies.[6][7][8][9][10]

1. Materials and Reagents:
e Gabapentin analytical standard

o Gabapentin-d4 (internal standard)
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Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (LC-MS grade)
Ammonium acetate (LC-MS grade)
Ultrapure water
Human plasma (drug-free)
. Preparation of Stock and Working Solutions:

Gabapentin Stock Solution (1 mg/mL): Accurately weigh and dissolve gabapentin in
methanol.

Gabapentin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Gabapentin-d4 in
methanol.

Gabapentin Working Solutions: Prepare a series of working solutions by serially diluting the
gabapentin stock solution with 50% methanol to create calibration standards and quality
control (QC) samples.

Gabapentin-d4 Working Solution (Internal Standard): Dilute the Gabapentin-d4 stock
solution with methanol to a final concentration of 100 ng/mL.

. Sample Preparation (Protein Precipitation):[7]

To 100 pL of human plasma sample (calibration standard, QC, or unknown sample), add 20
uL of the Gabapentin-d4 working solution (100 ng/mL).

Vortex mix for 10 seconds.
Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.
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Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried residue in 200 pL of the mobile phase.
Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.
. LC-MS/MS Conditions:

Liquid Chromatography (LC) System: A high-performance liquid chromatography system
capable of delivering a stable and reproducible gradient.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um) is commonly used.
Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Flow Rate: 0.3 mL/min.

Gradient: A typical gradient would start with a low percentage of mobile phase B, which is
then ramped up to elute the analytes, followed by a re-equilibration step.

Injection Volume: 5-10 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:
o Gabapentin: m/z 172.1 - 154.1[8]

o Gabapentin-d4: m/z 176.1 - 158.1

. Data Analysis:
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e The peak areas of gabapentin and Gabapentin-d4 are integrated.

» A calibration curve is constructed by plotting the ratio of the peak area of gabapentin to the
peak area of Gabapentin-d4 against the nominal concentration of the calibration standards.

» The concentration of gabapentin in the unknown samples is determined by interpolating their
peak area ratios from the calibration curve.

Visualizations

Logical Relationship of Internal Standard in Quantitative Bioanalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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